Cas no 41345-72-6 (3-(acetylsulfanyl)propanoyl chloride)

• Product Name: 3-(acetylsulfanyl)propanoyl chloride
• CAS No: 41345-72-6
• MF: C₅H₇ClO₂S
• MW: 166.625879526138
• MDL: MFCD28397428
• CID: 2635211
• PubChem ID: 12943122
• Update Time: 2025-04-21

3-(acetylsulfanyl)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• S-(3-chloro-3-oxopropyl) ethanethioate
• 3-(acetylsulfanyl)propanoyl chloride
• 3-acetylsulfanyl-propanoic acid chloride
• S-acetyl-3-mercaptopropanoyl chloride
• 3-(acetylthio)propionyl chloride
• 3-acetylthiopropanoyl chloride
• C5H7ClO2S
• 41345-72-6
• XEYWOETXQNDSED-UHFFFAOYSA-N
• G53357
• 3-(Acetylthio)propanoyl chloride
• DTXSID00513549
• EN300-206928
• Ethanethioic acid, S-(3-chloro-3-oxopropyl) ester
• 3-acetylmercaptopropionyl chloride
• 3-(acetylsulfanyl)propanoylchloride
• SCHEMBL4589721
• RBA34572
• 896-480-1

• MDL： MFCD28397428
• Inchi： 1S/C5H7ClO2S/c1-4(7)9-3-2-5(6)8/h2-3H2,1H3
• InChI Key： XEYWOETXQNDSED-UHFFFAOYSA-N
• SMILES： ClC(CCSC(C)=O)=O

Computed Properties

• Exact Mass: 165.9855283g/mol
• Monoisotopic Mass: 165.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters